Cas no 14340-04-6 (Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione)

• Product Name: Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
• CAS No: 14340-04-6
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 2191680
• PubChem ID: 57280543
• Update Time: 2025-04-21

Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
• Gestadienol acetate
• 17α-Acetoxy-19-norpregna-4,9-diene-3,20-dione
• 17-Hydroxy-19-norpregna-4,9-diene-3,20-dione acetate
• Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
• SCHEMBL4298264
• 14340-04-6
• [(8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17-(Acetyloxy)-19-norpregna-4,9-diene-3,20-dione
• 17.ALPHA.-ACETOXY-19-NORPREGNA-4,9-DIENE-3,20-DIONE
• 19-Norpregna-4,9-diene-3,20-dione, 17-hydroxy-, acetate
• (8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• 57N3QAK9D8
• DTXSID701238958
• 17alpha-acetoxy-19-norpregna-4,9-diene-3,20-dione

• Inchi： 1S/C22H28O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,19-20H,4-11H2,1-3H3/t19-,20+,21+,22+/m1/s1
• InChI Key： SBWHXJADQBBTGY-MLNNCEHLSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 356.19875937Da
• Monoisotopic Mass: 356.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119 ºC (ethyl ether )
• Solubility: Almost insoluble (0.022 g/l) (25 º C),